Keto-D-fructose phthalazin-1-ylhydrazone

Stereoselective synthesis Hydrazone isomer ratio Microwave-assisted cyclization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H18N4O5
Molecular Weight 322.32 g/mol
Cat. No. B15549316
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Technical Parameters


Basic Identity
Product NameKeto-D-fructose phthalazin-1-ylhydrazone
Molecular FormulaC14H18N4O5
Molecular Weight322.32 g/mol
Structural Identifiers
InChIInChI=1S/C14H18N4O5/c19-6-10(12(22)13(23)11(21)7-20)16-18-14-9-4-2-1-3-8(9)5-15-17-14/h1-5,11-13,19-23H,6-7H2,(H,17,18)/t11-,12-,13-/m1/s1
InChIKeyJTXLYEKQSQUJTI-JHJVBQTASA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Keto-D-fructose phthalazin-1-ylhydrazone – Biochemical Reagent Overview


Keto-D-fructose phthalazin-1-ylhydrazone (CAS 1082040-10-5, C14H18N4O5, MW 322.32) is a carbohydrate derivative formed via condensation of D-fructose with phthalazin-1-ylhydrazine, yielding a hydrazone-linked fructose-phthalazine conjugate . The compound exhibits dual functional identity: it is characterized as a biochemical reagent in glycobiology research for probing glycan-processing enzymes and carbohydrate metabolic pathways , while simultaneously recognized as a derivative of 1-hydrazinophthalazine with documented anti-inflammatory activity . It appears as a yellow to pale yellow crystalline solid, demonstrates solubility in DMSO, methanol, and water, and is typically stored at -20°C for long-term stability with a reported melting point of 120–126°C [1]. The compound's molecular architecture includes a phthalazine moiety capable of engaging aromatic stacking interactions and a fructose-derived open-chain hexitol scaffold presenting five hydroxyl groups for potential hydrogen bonding and derivatization [2].

Probe for glycobiology: sugar structure, synthesis, and evolution studies
Hydrazone linker for carbohydrate derivatization and labeling workflows
Keto-fructose scaffold for fructose metabolism enzyme research

Why Keto-D-fructose phthalazin-1-ylhydrazone Is Not Easily Substituted


The selection of carbohydrate hydrazone derivatives for research or industrial applications is not a matter of simple interchangeability due to fundamental differences in sugar scaffold identity and stereochemistry that dictate downstream biological and chemical behavior. Keto-D-fructose phthalazin-1-ylhydrazone incorporates a D-fructose ketose-derived open-chain hexitol structure with a (3R) stereochemical configuration that is empirically linked to specific target engagement, such as aquaporin-1 inhibition . In contrast, the closely related Aldehydo-D-glucose Phthalazin-1-ylhydrazone (CAS 881180-23-0) employs a D-glucose aldose scaffold, resulting in distinct conformational preferences and potentially divergent recognition by carbohydrate-processing enzymes, including fructokinase and ketohexokinase which demonstrate substrate specificity for fructose derivatives [1]. Furthermore, the hydrazone linkage position and the presence of a keto group at C-3 in the fructose derivative provide unique synthetic handles for downstream derivatization, including cyclization to bioactive oxadiazoles and selective oxidation/reduction chemistry, that are absent in glucose-based analogs . Therefore, procurement decisions based solely on shared phthalazine moieties or similar molecular weights (322.32 g/mol for both compounds) risk experimental failure due to mismatched enzyme specificity, altered pharmacokinetic profiles, or incompatible chemical reactivity.

! Phthalazine and keto-fructose structural features may not be replicated by generic hydrazones like DNPH or dansylhydrazine
! Substitution may shift chromatographic retention and detection sensitivity due to altered LogP and MW
! Enzyme interaction specificity may not be achieved with non-fructose hydrazone probes

Quantifiable Differentiation Against In-Class Alternatives


Molecular Mass and LogP for Chromatography and Detection

Keto-D-fructose phthalazin-1-ylhydrazone synthesis via microwave-assisted cyclization in acetic anhydride with ZnCl₂ as catalyst achieves an E:Z isomer ratio exceeding 20:1, compared to a 2:1 equilibrium mixture obtained under conventional acid-catalyzed conditions . The microwave-assisted method yields 85–92% product within 15–20 minutes, whereas conventional acid-catalyzed synthesis produces only 65–70% yield over 8–12 hours . Enzymatic ketonization employing ketotransferases or fructose-specific dehydrogenases further generates the (3R)-diastereomer exclusively, a configuration empirically associated with aquaporin-1 inhibition .

MW & LogP
Reported
322.32 g/mol
LogP ~0
MW diff. -124.18 vs DNPH
Distinct MW and hydrophilicity influence chromatographic and MS detection fit
Calculated properties; cross-study comparison
Stereoselective synthesis Hydrazone isomer ratio Microwave-assisted cyclization

Hydrazone Formation Efficiency and Reaction Kinetics

Keto-D-fructose phthalazin-1-ylhydrazone exhibits augmented hydrazone bond stability through two synergistic strategies: acid-triggered cyclization and microwave-assisted synthesis . Under acidic conditions (pH 3–4), the open-chain fructose moiety undergoes Schiff base protonation, prompting Amadori rearrangement and subsequent cyclization that protects the hydrazone linkage from hydrolytic cleavage . This pH-dependent stabilization contrasts with unsubstituted hydrazinophthalazine derivatives (e.g., hydralazine) which lack the carbohydrate scaffold and thus remain susceptible to rapid hydrolysis under physiological conditions [1]. The microwave-assisted synthetic route further suppresses racemization and degradation during preparation, yielding product with enhanced long-term integrity compared to conventionally synthesized material .

Formation Efficiency
Class-level
Expected quantitative reaction with carbonyls (class inference)
May support reliable labeling for glycobiology assays
Direct kinetic data limited; based on phthalazine hydrazine reactivity
Hydrazone bond stability Hydrolytic susceptibility pH-dependent cyclization

Stability and Purity for Long-Term Research Use

Keto-D-fructose phthalazin-1-ylhydrazone has been employed as a probe to elucidate the mechanisms of enzymes involved in fructose metabolism, specifically ketohexokinase and fructokinase [1]. The compound's utility in these studies derives from its fructose-derived scaffold, which is recognized by fructose-specific enzymes, whereas glucose-based analogs such as Aldehydo-D-glucose Phthalazin-1-ylhydrazone (CAS 881180-23-0) lack this metabolic pathway specificity . While quantitative inhibition constants (Ki) or substrate turnover rates (kcat) are not publicly available, the documented use in enzyme mechanistic studies indicates that the fructose scaffold confers specific recognition by fructokinase and ketohexokinase that is not achievable with glucose-derived or other sugar hydrazone analogs [1].

Stability & Purity
Specification review
Purity ≥95%
Storage: -20°C long-term
Supports lot consistency and long-term experimental reproducibility
Vendor specifications; comparative stability context
Ketohexokinase Fructokinase Carbohydrate metabolism Enzyme substrate specificity

Specificity for Fructose-Related Metabolic Enzymes

Keto-D-fructose phthalazin-1-ylhydrazone is documented as a derivative of 1-hydrazinophthalazine that exhibits anti-inflammatory activity . This activity is shared with its glucose counterpart, Aldehydo-D-glucose Phthalazin-1-ylhydrazone, which is referenced to Jaques et al. (Helv. Physiol. Pharmacol. Acta, 23, 54, 1965) as demonstrating anti-inflammatory effects [1]. However, no direct head-to-head comparative data quantifying relative potency (e.g., IC50 in inflammation models) between the fructose and glucose derivatives is available in the public literature. The anti-inflammatory activity of the parent hydrazinophthalazine scaffold is well-established, but the impact of the fructose versus glucose substitution on potency, selectivity, or pharmacokinetics remains unquantified [2].

Enzyme Specificity
Data to verify
Probe for ketohexokinase and fructokinase; no quantitative kinetics
Structural mimicry may support targeted enzyme interaction studies
Quantitative enzyme data not available; verify in assay
Anti-inflammatory 1-Hydrazinophthalazine derivative Phthalazine pharmacology

Keto-D-Fructose Phthalazin-1-ylhydrazone is Marketed for Glycobiology Research Applications

Keto-D-fructose phthalazin-1-ylhydrazone is consistently described by multiple vendors as a biochemical reagent intended for glycobiology research, with applications in studying glycan structure, synthesis, enzymology of glycan formation and degradation, and protein-glycan recognition [1]. The compound's mechanism of action involves interaction with glycans and glycan-processing enzymes, acting as a substrate or inhibitor in enzymatic reactions . In contrast, Aldehydo-D-glucose Phthalazin-1-ylhydrazone is primarily positioned as a carbohydrate derivative of hydrazinophthalazine with anti-inflammatory activity and utility in analytical detection and quantification of reducing sugars, but without specific glycobiology research emphasis . This differential application focus reflects the distinct sugar scaffold identities: the fructose-derived compound aligns with fructose-specific metabolic and glycan-related pathways, while the glucose derivative serves broader carbohydrate analytical purposes.

Glycobiology Glycan-processing enzymes Carbohydrate chemistry

Targeted Application Scenarios in Glycobiology and Carbohydrate Research


Fructose Metabolism and Ketohexokinase/Fructokinase Activity

Laboratories engaged in hydrazone derivatization or cyclization chemistry requiring high stereochemical purity should prioritize Keto-D-fructose phthalazin-1-ylhydrazone synthesized via microwave-assisted methods, which achieve an E:Z isomer ratio exceeding 20:1 (versus 2:1 under conventional conditions) and yields of 85–92% in 15–20 minutes . This synthetic route enables consistent biological reproducibility in assays where the E-isomer is specifically linked to aquaporin-1 inhibition . Procurement from vendors offering microwave-synthesized material or providing isomer ratio certificates of analysis is recommended for assay consistency.

Carbohydrate Derivatization for HPLC and LC-MS Analysis

Investigators studying fructose-specific metabolic pathways should select Keto-D-fructose phthalazin-1-ylhydrazone due to its documented use as a probe for ketohexokinase and fructokinase [1]. The fructose-derived scaffold confers enzyme recognition specificity that glucose-based analogs such as Aldehydo-D-glucose Phthalazin-1-ylhydrazone cannot provide, preventing substrate mismatch and false-negative experimental outcomes . This compound is appropriate for in vitro enzyme assays exploring fructose metabolism in hepatic, renal, or metabolic disease contexts.

Analytical Method Development for Fructose Derivatives

Glycobiology researchers investigating glycan formation, degradation, or protein-glycan interactions involving fructose-derived motifs should procure Keto-D-fructose phthalazin-1-ylhydrazone, which is specifically marketed for glycobiology applications and interacts with glycan-processing enzymes . The compound's fructose scaffold aligns with studies of fructosyltransferases, fructose-containing glycans, or metabolic glycan pathways distinct from glucose-centric carbohydrate biology [2]. Selection of the glucose analog for fructose-specific glycobiology studies would introduce scaffold mismatches likely to compromise target engagement.

Protein-Glycan Interactions and Glycan Structure Studies

Experimental protocols involving extended incubation under physiological pH or aqueous buffer conditions may benefit from Keto-D-fructose phthalazin-1-ylhydrazone due to its documented acid-triggered cyclization stabilization mechanism (pH 3–4) that protects the hydrazone linkage from hydrolytic cleavage . While quantitative half-life comparisons versus unsubstituted hydrazinophthalazines are not available, the carbohydrate scaffold provides a stabilization advantage that simpler hydrazinophthalazine derivatives (e.g., hydralazine) lack, making this compound a rational choice for assays where hydrazone bond lability would otherwise confound results [3].

Application
Selection Property
Validation Focus
Fructose metabolism enzyme studies
Keto-fructose scaffold probe
Enzyme interaction specificity and kinetic characterization
Carbohydrate HPLC/LC-MS derivatization
Hydrazone labeling and detection properties
Retention time and MS signal optimization
Analytical method development
Defined purity and storage stability
Lot consistency and long-term stability verification
Protein-glycan interaction studies
Stable hydrazone linkage formation
Glycan conjugation reproducibility and stability

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
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